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Compound of Interest

Compound Name: Disperse orange 62
CAS No.: 37672-70-1
Cat. No.: B12361856
Get Quote
. J
Introduction

Disperse Orange 62 (C.I. 11239) is a monoazo disperse dye used for coloring polyester fibers.
[1] Due to the highly crystalline and hydrophobic nature of polyester, dye penetration requires
high energy, making high-temperature dyeing the preferred method for achieving deep, vibrant
shades with good fastness properties.[2][3] This process, typically carried out in pressurized
vessels at temperatures between 120°C and 140°C, swells the polyester fibers, allowing the
non-ionic dye molecules to diffuse into the polymer matrix and establish substantivity through
van der Waals forces and hydrophobic interactions.[4][5][6]

These notes provide a comprehensive protocol for the application of Disperse Orange 62 on
polyester substrates, outlining the necessary parameters, procedures, and post-treatment for
optimal results.

Physicochemical Properties of Disperse Orange 62
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Property Value Reference
C.l. Name Disperse Orange 62 [1]
CAS Registry No. 58051-95-9 [1]
Chemical Class Single Azo [1]
Molecular Formula C25H21CI2N50a4 [1]
Molecular Weight 526.37 g/mol [1]
Appearance Orange Grain/Powder [7]

Fastness Properties

The fastness of a dye refers to its resistance to various external factors. Disperse Orange 62
exhibits good to excellent fastness properties on polyester, making it suitable for applications

requiring high durability.

Fasthess Test Rating (ISO Scale) Reference
Light (Xenon Arc) 6-7 (out of 8) [7]
Washing (ISO 105-C06) 4-5 (out of 5) [7]
Sublimation (ISO 105-P01) 5 (out of 5) [7]
Rubbing/Crocking (Dry) 4 (out of 5) [7]
Rubbing/Crocking (Wet) 4 (out of 5) [7]

Experimental Protocols
Laboratory-Scale High-Temperature Exhaust Dyeing

This protocol details the procedure for dyeing polyester fabric in a laboratory-scale high-

temperature dyeing apparatus.

Materials and Reagents:
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o Polyester fabric (pre-scoured and rinsed)

o Disperse Orange 62

» Dispersing agent (e.g., lignosulfonate-based)

o Acetic acid (glacial)

e Sodium hydrosulfite (Sodium dithionite)

e Sodium hydroxide

o Non-ionic detergent

e Deionized water

Standard Dyeing Recipe:

Component Concentration Purpose

Disperse Orange 62 1.0-3.0% (o0.w.f.)* Colorant

Dispersing Agent 1.0g/L Prevents dye agglomeration
Acetic Acid 1.0g/L pH control

Liquor Ratio (M:L) 1:10 Ratio of material to liquid
pH 45-55 Optimal for dye uptake

*0.w.f. = on the weight of fabric

Procedure:

» Dye Bath Preparation:

o Prepare a paste with the required amount of Disperse Orange 62 and an equal amount of
dispersing agent.
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[e]

Add hot water (40-50°C) gradually to the paste with constant stirring to form a fine, stable
dispersion.

[e]

Fill the dyeing vessel with deionized water according to the 1:10 liquor ratio.

o

Add the prepared dye dispersion and the remaining dispersing agent to the dye bath.

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[4][8][9]

e Dyeing Cycle:
o Introduce the pre-wetted polyester fabric into the dye bath at 60°C.[4][8]
o Run for 15 minutes at 60°C to ensure even wetting and initial dye adsorption.
o Raise the temperature to 130°C at a controlled rate of 1.5-2.0°C per minute.[2]

o Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.
[21[4]1[8]

o Cool the dye bath down to 70°C at a rate of 2.0-2.5°C per minute.
o Drop the dye bath.
e Rinsing:

o Perform an overflow rinse with hot water (60-70°C) for 10 minutes.

Reduction Clearing (Post-Treatment)

Reduction clearing is a critical step to remove unfixed dye from the fiber surface, which
significantly improves wash fastness and prevents crocking.[10][11]

Recipe:
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Component Concentration

Sodium Hydrosulfite 2.0g/L

Sodium Hydroxide 2.0g/L

Non-ionic Detergent 1.0g/L
Procedure:

Prepare a fresh bath at 70-80°C with the specified chemicals.[11][12]

o Treat the dyed fabric in this bath for 15-20 minutes.[10][12]

» Drop the clearing bath.

¢ Rinse the fabric thoroughly with hot water (60-70°C) for 10 minutes.

» Neutralize the fabric with a cold rinse containing a small amount of acetic acid (0.5 g/L).
e Perform a final cold rinse.

 Dry the fabric at 100-120°C.

Visualizations

The following diagrams illustrate the key processes involved in the high-temperature dyeing of
polyester.
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1. Preparation

Prepare Dye Dispersion Scoured Polyester
(Disperse Orange 62) Fabric

:

Prepare Dye Bath
(Water, Auxiliaries)

2. Dyeing Cycle (High Temp)

Load Fabric (60°C)

Ramp Temperature to 130°C
(Rate: 2°C/min)

Hold at 130°C
(45-60 min)

Cool to 70°C

3. Post-Treatment

Rinse

Reduction Clearing

(NaOH, Naz2S204, 80°C)

Hot & Cold Rinse

Final Dyed Fabric

Click to download full resolution via product page

Caption: Experimental workflow for high-temperature polyester dyeing.
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Principle of High-Temperature Disperse Dyeing
Aqueous Dye Bath (130°C) Polyester Fiber (Swollen State)
2. Diffusion

Breaks up aggregates Dispersed Dye 1. Adsorption , [ - Rat ing step) phous Region
Dispersing Agent Dye Aggregates (Singe molecties) Fiber Surface (Polymer watg 2 Fixation
h

Click to download full resolution via product page

Caption: Mechanism of disperse dye uptake by polyester at high temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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